Cas no 440087-73-0 (Spiro[cyclopentane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid)

• Product Name: Spiro[cyclopentane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid
• CAS No: 440087-73-0
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 1069716
• PubChem ID: 135473387
• Update Time: 2025-04-20

Spiro[cyclopentane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopentane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid
• 2-((3,4-DIHYDROISOQUINOLIN)-3-SPIROCYCLOPENTAN-1-YLAMINO)ACETIC ACID
• 440087-73-0
• 2-(spiro[2,4-dihydroisoquinoline-3,1'-cyclopentane]-1-ylideneamino)acetic acid
• SR-01000492219
• CS-0452539
• AKOS000300436
• HMS1683A17
• BAS 05466159
• SMR000123308
• CHEMBL1742275
• {2',4'-dihydrospiro[cyclopentane-1,3'-isoquinolin]-1'-ylideneamino}acetic acid
• 2-((2'H-spiro[cyclopentane-1,3'-isoquinolin]-1'(4'H)-ylidene)amino)acetic acid
• HMS2407F06
• SR-01000492219-1
• WAY-217159
• MLS000523330

• MDL： MFCD03017307
• Inchi： 1S/C15H18N2O2/c18-13(19)10-16-14-12-6-2-1-5-11(12)9-15(17-14)7-3-4-8-15/h1-2,5-6H,3-4,7-10H2,(H,16,17)(H,18,19)
• InChI Key： IBRCECHRODCLCC-UHFFFAOYSA-N
• SMILES： OC(C/N=C1/C2C=CC=CC=2CC2(CCCC2)N/1)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.7Ų

Spiro[cyclopentane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT